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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This guide provides a detailed comparative analysis of the Ubiquitin Specific Peptidase 30

(USP30) inhibitor FT3967385. Our objective is to present an objective overview of its

performance based on available experimental data.

A thorough search for publicly available information on DS17701585 yielded no relevant

results. Consequently, a direct comparison between DS17701585 and FT3967385 is not

feasible at this time. This guide will therefore focus on the characterization of FT3967385, a

potent and selective USP30 inhibitor.

USP30 is a deubiquitinating enzyme localized to the outer mitochondrial membrane that acts

as a negative regulator of mitophagy, the selective removal of damaged mitochondria.[1]

Inhibition of USP30 is a promising therapeutic strategy for diseases associated with

mitochondrial dysfunction, such as Parkinson's disease.[2][3] FT3967385 is a novel N-cyano

pyrrolidine-derived compound that has been shown to recapitulate the effects of genetic loss of

USP30, effectively promoting the ubiquitination of mitochondrial proteins and subsequent

mitophagy.[4]

FT3967385: Performance Data
In Vitro Inhibitory Activity
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FT3967385 demonstrates potent and covalent inhibition of recombinant USP30.

Parameter Value Reference

IC50 ~1 nM [1][4]

KI 108 ± 14 nM [1]

kinact 0.088 ± 0.002 min-1 [1]

Mechanism Covalent [1][4]

Selectivity Profile
FT3967385 exhibits high selectivity for USP30 over other deubiquitinating enzymes (DUBs), as

determined by a DUB profiler screen.

DUB Target
% Inhibition (at 200 nM
FT3967385)

Reference

USP30 ~100% [1]

USP6 ~40% [1]

Other USPs Minimal Inhibition [1]

Signaling Pathway and Experimental Workflows
USP30 in the PINK1-Parkin Mitophagy Pathway
USP30 counteracts the ubiquitination of mitochondrial outer membrane proteins mediated by

the E3 ligase Parkin, thereby inhibiting the clearance of damaged mitochondria. Inhibition of

USP30 enhances the ubiquitination signal, promoting mitophagy.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7362391/
https://www.biorxiv.org/content/10.1101/2020.04.16.044206.full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7362391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7362391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7362391/
https://www.biorxiv.org/content/10.1101/2020.04.16.044206.full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7362391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7362391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7362391/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


USP30 in PINK1-Parkin Mediated Mitophagy
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SILAC-based Quantitative Ubiquitylome Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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